
A Technical Guide to the Nuclear Structure and
Spin-Parity of Technetium-97

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Technetium-97

Cat. No.: B1199928 Get Quote

Abstract: This document provides a comprehensive technical overview of the nuclear structure

of Technetium-97 (⁹⁷Tc), with a specific focus on its spin-parity assignments. Technetium-97
is a long-lived, synthetic radioisotope of significant interest for fundamental research in nuclear

chemistry and physics. This guide synthesizes experimental data and methodologies from

nuclear reaction studies and theoretical models. It is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of the nuclear

properties of technetium isotopes. Key data are presented in tabular format for clarity, and

experimental and logical workflows are visualized using diagrams.

Introduction
Technetium (Tc), with atomic number 43, is the lightest element for which all isotopes are

radioactive.[1] Among its radioisotopes, Technetium-97 (⁹⁷Tc) is notable for its long half-life of

4.21 million years.[1][2] This stability makes it a valuable tool for fundamental research,

providing insights into the redox chemistry of technetium and serving as a comparative analog

for the more environmentally prevalent fission product, Technetium-99.[2] Understanding the

nuclear structure of ⁹⁷Tc, including its energy levels and their corresponding spin-parity (Jπ)

values, is crucial for advancing nuclear models and for the precise interpretation of

experimental data.

This guide details the known nuclear properties of ⁹⁷Tc, the experimental techniques used to

elucidate its structure, and the theoretical frameworks applied to its interpretation.
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Fundamental Nuclear Properties
The ground state of ⁹⁷Tc is characterized by a set of fundamental properties derived from

experimental measurements and nuclear data evaluations. These properties are essential for

any application or study involving this isotope.

Table 1: General Nuclear Properties of Technetium-97 (⁹⁷Tc)

Property Value

Atomic Number (Z) 43

Mass Number (A) 97

Neutron Number (N) 54

Atomic Mass 96.9063648 ± 0.0000048 amu[3]

Mass Excess -87.22417 MeV[4]

Nuclear Binding Energy 836.501 MeV[4]

Half-Life 4.21 ± 0.16 million years[1][4]

Decay Mode 100% Electron Capture (EC)[4][5]

Daughter Isotope ⁹⁷Mo (stable)[2]

Decay Energy 0.320(4) MeV[3][4]

| Ground State Spin-Parity (Jπ) | 9/2+[3][4][6] |

Nuclear Isomer: Technetium-97m (⁹⁷ᵐTc)
Like many nuclides, ⁹⁷Tc possesses a metastable state, or nuclear isomer, designated as

⁹⁷ᵐTc. This excited state has a significantly long half-life compared to typical excited states and

decays primarily through an isomeric transition (IT) to the ground state.

Table 2: Properties of the ⁹⁷ᵐTc Metastable Isomer
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Property Value

Excitation Energy 96.57(6) keV[2][4]

Half-Life 91.0(6) days[2][7]

Spin-Parity (Jπ) 1/2-[3][4]

| Decay Modes | Isomeric Transition (IT) to ⁹⁷Tc (g.s.)[2][3] Electron Capture (EC) to ⁹⁷Mo

(<0.34%)[3] |

Decay Pathway
The primary decay mechanism for ⁹⁷Tc is electron capture, where an inner atomic electron is

captured by the nucleus, converting a proton into a neutron and emitting a neutrino.[2] This

process leads to the stable daughter nucleus Molybdenum-97. The metastable isomer, ⁹⁷ᵐTc,

predominantly de-excites by emitting a gamma ray or conversion electron (isomeric transition)

to the ⁹⁷Tc ground state.[2] A minor branch of the ⁹⁷ᵐTc decay proceeds via electron capture

directly to ⁹⁷Mo.[3]
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Caption: Decay scheme of ⁹⁷Tc and its isomer ⁹⁷ᵐTc.

Experimental Determination of Nuclear Structure
The nuclear structure of ⁹⁷Tc, particularly its excited states and their spin-parities, has been

investigated using nuclear reactions that populate these states. The subsequent de-excitation

via gamma-ray emission provides the primary data for constructing a level scheme.
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Key Experimental Reactions
Two notable reactions used to populate high-spin states in ⁹⁷Tc are:

⁹⁷Mo(p, nγ)⁹⁷Tc: This reaction involves bombarding a Molybdenum-97 target with a proton

beam. The resulting compound nucleus emits a neutron, leaving the ⁹⁷Tc nucleus in an

excited state. This method has been used to study levels up to an excitation energy of 2700

keV.[8]

⁹⁴Zr(⁶Li, 3nγ)⁹⁷Tc: This is a fusion-evaporation reaction where a Zirconium-94 target is

bombarded with a Lithium-6 beam. The fused system evaporates three neutrons to produce

⁹⁷Tc in high-spin states. This technique has been instrumental in observing states up to

approximately 8 MeV in excitation energy and a spin of 43/2.[8]

Methodologies and Protocols
The determination of the nuclear level scheme and spin-parity assignments relies on a

combination of spectroscopic techniques.

Gamma-Ray Spectroscopy: High-purity germanium (HPGe) detectors are used to measure

the energy of emitted gamma rays with high precision.[9]

Coincidence Measurements: By using an array of detectors, experimenters can identify

cascades of gamma rays that are emitted in sequence (γ-γ coincidence). This is crucial for

placing transitions within the level scheme.[8] Neutron-gamma (n-γ) coincidences can also

be used to confirm that the gamma rays originate from the desired reaction channel.[8]

Angular Distribution and Correlation: The intensity of emitted gamma rays often depends on

the angle of emission relative to the beam direction or the direction of a previously emitted

gamma ray. Measuring these angular distributions provides information on the multipolarity

of the radiation (e.g., dipole, quadrupole) and the spin difference between the initial and final

states.[8][10]
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Caption: Experimental workflow for studying ⁹⁷Tc nuclear structure.

Spin-Parity Assignment Logic
Assigning a definitive spin (J) and parity (π) to a nuclear state is a deductive process based on

several pieces of experimental evidence.
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Log(ft) Values: For levels populated by beta decay (in this case, electron capture), the log(ft)

value, which relates to the decay rate, helps classify the transition as allowed or forbidden.

This classification restricts the possible changes in spin and parity between the parent and

daughter states.[8]

Gamma-Ray Branching Ratios: The relative intensities of different gamma rays de-exciting a

single level can be compared with theoretical predictions for different possible spin

assignments.[8]

Multipolarity from Angular Distributions: The analysis of gamma-ray angular distributions

determines the multipole character of the transition (e.g., M1, E2, E1). Each multipolarity is

associated with specific selection rules for the change in spin (ΔJ) and parity (Δπ). For

instance, an E1 (electric dipole) transition requires ΔJ = 0, 1 and a change in parity, while an

M1 (magnetic dipole) transition has ΔJ = 0, 1 with no change in parity.

Experimental Observables
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Caption: Logical workflow for spin-parity (Jπ) assignment.
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Nuclear Structure and Level Scheme
The combination of experimental work and theoretical interpretation provides a picture of the

nuclear structure of ⁹⁷Tc.

Table 3: Selected Energy Levels and Spin-Parity Assignments for ⁹⁷Tc

Excitation Energy (keV) Spin-Parity (Jπ) Notes

0 9/2+ Ground State[3][4]

96.57 1/2- Metastable Isomer (⁹⁷ᵐTc)[3][4]

| ... up to ~8000 | ... up to 43/2 | High-spin states observed via fusion-evaporation reactions[8] |

The ground state Jπ of 9/2+ is consistent with the predictions of the nuclear shell model, where

the odd proton occupies the 1g₉/₂ orbital. The 1/2- isomeric state is also understood within this

framework. Studies have successfully populated and characterized a rich structure of excited

states, including complex rotational-like bands built upon different single-particle configurations.

[8]

Theoretical Interpretation
The primary theoretical tool for understanding the structure of nuclei like ⁹⁷Tc is the Nuclear

Shell Model.[11][12] This model treats nucleons (protons and neutrons) as moving in a

potential well, occupying quantized energy levels or "shells," analogous to electron shells in

atoms.

Model Space: Calculations are performed within a defined model space, which includes a set

of active single-particle orbitals for the valence nucleons outside an inert core.[13]

Effective Interactions: The model requires an effective interaction that describes the forces

between the valence nucleons. These interactions can be derived empirically from

experimental data or more fundamentally from the basic nucleon-nucleon potential.[13]

Shell model calculations have been compared with the experimental level scheme of ⁹⁷Tc to

validate the model's assumptions and to understand the underlying configurations of the
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observed states.[8] Other theoretical approaches, such as particle-core coupling models, have

also been employed to interpret specific features of the level structure.[8]

Conclusion
The nuclear structure of Technetium-97 is well-characterized at low energies, with a confirmed

ground state spin-parity of 9/2+ and a long-lived 1/2- isomer.[3][4] High-spin states have been

explored to high excitation energies through gamma-ray spectroscopy following heavy-ion

reactions.[8] The experimental methodologies, including coincidence measurements and

angular distribution analysis, are critical for constructing level schemes and making

unambiguous spin-parity assignments. The resulting data provide a rigorous test for nuclear

structure theories, primarily the Nuclear Shell Model, contributing to a deeper understanding of

nuclear physics in this mass region. This foundational knowledge is essential for all scientific

disciplines that utilize or study technetium isotopes.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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